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Compound of Interest |

Compound Name: 2-Bromo-4-methylbenzohydrazide
CAS No.: 1022059-55-7
Cat. No.: B1306804
. J

CAS Number: 1022059-55-7 Synonyms: 2-Bromo-4-methylbenzoic acid hydrazide; 4-Methyl-2-
bromobenzohydrazide

Part 1: Executive Summary

2-Bromo-4-methylbenzohydrazide is a halogenated aromatic hydrazide serving as a critical
scaffold in the synthesis of bioactive heterocycles. Its structural uniqueness lies in the ortho-
bromo substituent, which provides steric influence and a handle for palladium-catalyzed cross-
coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the hydrazide moiety acts as a
versatile nucleophile for cyclization reactions. This compound is primarily utilized in drug
discovery to generate 1,3,4-oxadiazoles, 1,2,4-triazoles, and Schiff base ligands with potential
antimicrobial and anticancer profiles.

Part 2: Chemical Identity & Properties[1][2][3][4][5]
Physicochemical Profile
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Property Specification

Molecular Formula CsH9oBrN20

Molecular Weight 229.08 g/mol

Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, DMF, Methanol (hot);

Solubilit
Y Sparingly soluble in water

Predicted range:[1][2][3][4][5][6][7] 145-155 °C

Melting Point )
(Dependent on purity/polymorph)

Primary amine (-NHz2), Amide (-CONH-), Aryl

Key Functional Groups .
Bromide (Ar-Br)

Structural Characterization (Expected Signals)

To validate the identity of the synthesized compound, researchers should verify the following
spectral signatures:

e 1H NMR (DMSO-ds):

o 0 9.0-9.5 ppm (s, 1H): Amide -NH (Exchangeable with D20).

o 0 4.0-4.5 ppm (s, 2H): Hydrazide -NHz (Broad, exchangeable).

o 0 2.35 ppm (s, 3H): Aryl methyl group (-CHs).

o Aromatic Region: Distinct splitting pattern for 1,2,4-substitution (d, s, d).
¢ IR Spectroscopy:

o 3200-3300 cm~1: N-H stretching (doublet for primary amine).

o 1650-1680 cm~*: C=0 stretching (Amide | band).

Part 3: Synthesis & Production Protocol
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The synthesis of 2-Bromo-4-methylbenzohydrazide typically proceeds via the hydrazinolysis
of its corresponding methyl ester. This two-step workflow ensures high purity by avoiding the
formation of diacylhydrazines.

Workflow Visualization
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Click to download full resolution via product page

Caption: Two-step synthetic pathway from the carboxylic acid precursor to the target hydrazide.

Detailed Methodology

Step 1: Esterification (Precursor Preparation)[6]

e Charge: Dissolve 2-bromo-4-methylbenzoic acid (1.0 eq) in anhydrous Methanol (10-15
volumes).

o Catalyst: Add concentrated H2SOa (0.1 eq) dropwise.

» Reaction: Reflux at 65°C for 6—8 hours. Monitor by TLC (System: Hexane/EtOAc 4:1) until
the acid spot disappears.

» Workup: Concentrate solvent, neutralize with NaHCOs, and extract with Ethyl Acetate. Dry
over Na2SOa4 and concentrate to yield the methyl ester oil.

Step 2: Hydrazinolysis (Target Synthesis)
e Solvent System: Dissolve the methyl ester (1.0 eq) in Ethanol (10 volumes).

o Reagent Addition: Add Hydrazine Hydrate (80% or 99%, 3.0-5.0 eq) slowly. Note: Excess
hydrazine prevents dimer formation.

o Reflux: Heat to reflux (78°C) for 4—6 hours.

o Crystallization: Cool the mixture to 0-5°C. The hydrazide typically precipitates as a solid.
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« Purification: Filter the solid and wash with cold ethanol/water (1:1). Recrystallize from
ethanol if necessary to remove traces of hydrazine.

Part 4: Synthetic Utility & Applications[3][9]

This hydrazide acts as a "lynchpin” intermediate. The hydrazide group allows for the
construction of azole rings, while the bromine atom remains available for late-stage
diversification via cross-coupling.

Divergent Synthesis Pathways
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Caption: Divergent synthesis showing the transformation of the hydrazide core into bioactive
heterocycles.[8]

Key Reactions in Drug Design[3]

o Schiff Base Formation: Reaction with aromatic aldehydes yields N-acylhydrazones. These
derivatives often exhibit iron-chelating properties and inhibition of ribonucleotide reductase, a
target in cancer therapy.

¢ 1,3,4-Oxadiazole Synthesis: Cyclization with carboxylic acids in the presence of POCIs
creates the oxadiazole ring, a stable bioisostere for esters and amides in drug candidates.

e Sonogashira Coupling: The ortho-bromine allows for coupling with terminal alkynes,
extending the carbon skeleton to create fused ring systems like isoquinolines.

Part 5: Safety & Handling (E-E-A-T)
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Hazard Identification (GHS Classification):

e H315: Causes skin irritation.[4][7]

e H319: Causes serious eye irritation.[4][7]

o H335: May cause respiratory irritation.[4][7]
Handling Protocol:

» Hydrazine Warning: The synthesis involves hydrazine hydrate, a known carcinogen and
potent reducing agent. All reactions must be performed in a fume hood.

o Waste Disposal: Aqueous waste containing hydrazine must be treated with hypochlorite
(bleach) to neutralize before disposal.

o Storage: Store the hydrazide in a cool, dry place under inert atmosphere (Argon/Nitrogen) to
prevent oxidation of the hydrazine moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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